Cas no 453593-33-4 (Benzenamine,3-(2-pentyn-1-yloxy)-)

• Product Name: Benzenamine,3-(2-pentyn-1-yloxy)-
• CAS No: 453593-33-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 327870
• PubChem ID: 45091199
• Update Time: 2025-04-19

Benzenamine,3-(2-pentyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(2-pentyn-1-yloxy)-
• 3-pent-2-ynoxyaniline
• Benzenamine, 3-(2-pentynyloxy)- (9CI)
• 453593-33-4
• Benzenamine,3-(2-pentynyloxy)-(9ci)
• 3-[(Pent-2-yn-1-yl)oxy]aniline
• DTXSID10666772

• Inchi： 1S/C11H13NO/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2,8,12H2,1H3
• InChI Key： WDVYLZYBCPMVLM-UHFFFAOYSA-N
• SMILES： O(CC#CCC)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 175.1
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2A^2